N-methyl-N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine

Specification

• CAS No.: 1021439-57-5
• Molecular Formula: C29H24NO2P
• Molecular Weight: 449.5 g/mol
• IUPAC Name: N-methyl-N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• Standard InChI: InChI=1S/C29H24NO2P/c1-20(21-10-4-3-5-11-21)30(2)33-31-26-18-16-22-12-6-8-14-24(22)28(26)29-25-15-9-7-13-23(25)17-19-27(29)32-33/h3-20H,1-2H3
• Standard InChI Key: WZQUIEYZCMZJOB-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)N(C)P2OC3=C(C4=CC=CC=C4C=C3)C5=C(O2)C=CC6=CC=CC=C65
• Canonical SMILES: CC(C1=CC=CC=C1)N(C)P2OC3=C(C4=CC=CC=C4C=C3)C5=C(O2)C=CC6=CC=CC=C65

Introduction

Synthesis and Characterization

The synthesis of such complex molecules typically involves multi-step organic chemistry pathways. These may include the manipulation of existing polycyclic frameworks and the introduction of phosphorus and nitrogen functionalities. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are crucial for confirming the structure and purity of synthesized compounds.

Potential Applications

Phosphorous-containing organic compounds are often explored for their potential applications in medicinal chemistry and materials science. Their unique structures and functional groups can contribute to biological activity and chemical reactivity, making them candidates for drug development or advanced materials.

Research Findings and Challenges

While specific research findings on N-methyl-N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine are not available, related compounds have been studied extensively. Challenges in synthesizing and characterizing these compounds include controlling reaction conditions to optimize yields and minimize side reactions.